Cas no 1824076-23-4 (1H-Pyrazole, 4-(bromomethyl)-3-methyl-1-propyl-)

• Product Name: 1H-Pyrazole, 4-(bromomethyl)-3-methyl-1-propyl-
• CAS No: 1824076-23-4
• MF: C₈H₁₃BrN₂
• MW: 217.106220960617
• CID: 6076702
• PubChem ID: 129983582
• Update Time: 2025-06-14

1H-Pyrazole, 4-(bromomethyl)-3-methyl-1-propyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 4-(bromomethyl)-3-methyl-1-propyl-
• EN300-1461318
• 1824076-23-4
• 4-(BROMOMETHYL)-3-METHYL-1-PROPYL-1H-PYRAZOLE

• Inchi： 1S/C8H13BrN2/c1-3-4-11-6-8(5-9)7(2)10-11/h6H,3-5H2,1-2H3
• InChI Key： AURLFBRETJVUCI-UHFFFAOYSA-N
• SMILES： N1(CCC)C=C(CBr)C(C)=N1

Computed Properties

• Exact Mass: 216.02621g/mol
• Monoisotopic Mass: 216.02621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 273.7±25.0 °C(Predicted)
• pka: 1.85±0.10(Predicted)

Additional information on 1H-Pyrazole, 4-(bromomethyl)-3-methyl-1-propyl-

Comprehensive Overview of 1H-Pyrazole, 4-(bromomethyl)-3-methyl-1-propyl- (CAS No. 1824076-23-4)

1H-Pyrazole, 4-(bromomethyl)-3-methyl-1-propyl- (CAS No. 1824076-23-4) is a specialized organic compound belonging to the pyrazole family, a class of heterocyclic aromatic compounds widely utilized in pharmaceuticals, agrochemicals, and material science. The presence of a bromomethyl group at the 4-position and a propyl substituent at the 1-position makes this molecule a versatile intermediate for further functionalization. Researchers and industries are increasingly interested in such functionalized pyrazoles due to their potential applications in drug discovery and advanced material synthesis.

In recent years, the demand for highly selective bromomethylation reagents has surged, driven by the need for precision in small-molecule drug development. The compound’s CAS No. 1824076-23-4 is frequently searched in academic databases and patent filings, reflecting its relevance in medicinal chemistry and catalysis. A trending topic in this context is the role of halogenated pyrazoles in cross-coupling reactions, a key technique in modern organic synthesis. Users often inquire about its synthetic routes, stability under various conditions, and compatibility with other reagents—questions addressed in this overview.

The structural uniqueness of 1H-Pyrazole, 4-(bromomethyl)-3-methyl-1-propyl- lies in its balanced reactivity and steric profile. The bromomethyl moiety serves as an excellent electrophile for nucleophilic substitution reactions, while the methyl and propyl groups enhance solubility in organic solvents. This combination is particularly valuable for designing targeted molecular probes or ligands for enzyme inhibition. Recent studies highlight its utility in constructing bioconjugates, a hot topic in chemical biology and diagnostic imaging.

From a technical perspective, the compound’s physical properties—such as melting point, boiling point, and spectral data (NMR, IR)—are critical for quality control. Analytical chemists frequently search for "CAS 1824076-23-4 characterization" or "4-(bromomethyl)-3-methyl-1-propyl-1H-pyrazole synthesis" to optimize protocols. Notably, its stability in anhydrous environments and compatibility with Grignard reagents are often discussed in forums and research papers.

Environmental and safety considerations are also trending topics. While the compound is not classified as hazardous under standard regulations, proper handling of brominated intermediates is emphasized in industrial guidelines. Users often seek information on "green alternatives to bromomethylation" or "scalable pyrazole derivatives," reflecting the shift toward sustainable chemistry. Innovations in flow chemistry and catalytic bromination are reshaping how such compounds are produced.

In conclusion, 1H-Pyrazole, 4-(bromomethyl)-3-methyl-1-propyl- (CAS No. 1824076-23-4) represents a pivotal building block in modern synthetic chemistry. Its applications span drug design, materials science, and bioconjugation, aligning with current research trends. By addressing common queries and highlighting its structural advantages, this overview aims to serve as a reliable resource for chemists and industry professionals.